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Compound of Interest

Compound Name: Megastigmatrienone D

CAS No.: 13215-88-8

Cat. No.: B145869

Get Quote

Executive Summary
Megastigmatrienone D (also known as Megastigmatrienone 4 or the all-trans isomer) exhibits

a significant retention shift between non-polar and polar stationary phases, characterized by a

RI of approximately +660 units. This substantial shift is driven by the molecule's conjugated
ketone structure, which interacts weakly with non-polar phases (dispersive forces) but strongly
with polar phases (dipole-dipole and hydrogen bonding interactions).

This guide provides a technical comparison of retention indices (RI), mechanistic explanations

for the separation behavior, and a validated experimental protocol for researchers in flavor

chemistry and drug development.

Chemical Identity & Structural Context
Megastigmatrienone D is a key aroma compound found in tobacco (Nicotiana tabacum) and

aged wine. It belongs to a group of four primary isomers (A, B, C, D) formed via the

degradation of carotenoids.
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IUPAC Name: (4E)-4-[(2E)-but-2-enylidene]-3,5,5-trimethylcyclohex-2-en-1-one

Common Name: Megastigmatrienone 4 / Tabanone

CAS Number: 5164-78-3 (specific isomer) / 13215-88-8 (mixed isomers)

Key Functional Groups:

-unsaturated ketone, conjugated diene system.

Note on Nomenclature: Literature often refers to the isomers numerically (1-4) or alphabetically

(A-D). Isomer D (4) typically corresponds to the (4E, 6E, 8E) configuration, which is

thermodynamically stable and often the latest eluting isomer on polar columns.

Retention Time Comparison Data
The following data compares the Kovats Retention Indices (RI) of Megastigmatrienone D
across standard capillary GC columns.

Table 1: Retention Index (RI) Comparison
Stationary Phase Polarity

Reference RI
(Approx.)

Primary Interaction
Mechanism

DB-1 / HP-1
Non-Polar (100%

Dimethylpolysiloxane)
1520 - 1530

Dispersive (London

Dispersion)

DB-5 / HP-5
Low-Polar (5%

Phenyl)
1534

Dispersive + Weak

-

DB-Wax / HP-20M
Polar (Polyethylene

Glycol)
2193

Dipole-Dipole + H-

Bonding

Analysis of Data:

Non-Polar (DB-5): The molecule elutes according to its boiling point and molecular weight.

The RI of 1534 places it in the semi-volatile range, co-eluting with many sesquiterpenes.
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Polar (DB-Wax): The RI jumps to ~2193. The conjugated ketone moiety creates a strong

permanent dipole, which interacts heavily with the ether oxygens and terminal hydroxyls of

the PEG phase. This "retention shift" is critical for separating Megastigmatrienone D from

non-polar matrix interferences (e.g., terpenes in tobacco or wine).

Mechanism of Separation
The separation logic relies on the specific interaction between the analyte's electronic structure

and the stationary phase.

Diagram 1: Interaction Mechanism (Graphviz)
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Caption: Mechanistic comparison of Megastigmatrienone D interactions on non-polar vs. polar

phases.

Experimental Protocol: HS-SPME-GC-MS
To replicate these retention data, the following Headspace Solid-Phase Microextraction (HS-

SPME) protocol is recommended. This method minimizes matrix effects common in wine and

tobacco samples.

Workflow Diagram (Graphviz)
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Sample Preparation
(Wine/Tobacco Extract)

20mL Headspace Vial
+ 2g NaCl (Salting Out)

Incubation
46°C for 10 min

SPME Extraction
Fiber: DVB/CAR/PDMS

46°C for 52 min

GC Injector Desorption
250°C for 5 min (Splitless)

GC Separation
Column: DB-Wax (60m x 0.25mm)
Temp: 40°C -> 240°C @ 3°C/min

MS Detection (SIM Mode)
Target Ions: m/z 190, 175, 147

Click to download full resolution via product page

Caption: Optimized HS-SPME-GC-MS workflow for Megastigmatrienone quantification.

Step-by-Step Methodology
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Sample Prep: Place 10 mL of sample (wine) or 1g of tobacco in a 20 mL headspace vial. Add

2g of NaCl to induce the "salting-out" effect, increasing the volatility of organic compounds.

Fiber Selection: Use a DVB/CAR/PDMS (Divinylbenzene/Carboxen/Polydimethylsiloxane)

fiber (50/30 µm). This triple-phase fiber covers the polarity range of the isomers.

Extraction: Incubate at 46°C for 10 minutes (agitation 500 rpm). Expose the fiber to the

headspace for 52 minutes.

GC Injection: Desorb at 250°C for 5 minutes in splitless mode.

GC Gradient (DB-Wax):

Initial: 40°C (hold 5 min)

Ramp: 3°C/min to 240°C

Hold: 240°C for 10 min.

Detection: MS in SIM mode. Monitor m/z 190 (Molecular Ion), 175 (M-15), and 147.

Discussion & Troubleshooting
Isomer Co-elution: On non-polar columns (DB-5), Megastigmatrienone isomers (A-D) often

co-elute or appear as a partially resolved cluster. Isomer D typically elutes last among the

four due to its extended planar configuration (E,E) allowing slightly stronger dispersive

interactions.

Peak Shape: The polar nature of the ketone group can cause peak tailing on non-polar

columns if active sites (silanols) are present in the liner or column head. Use deactivated

liners and "Ultra Inert" type columns to maintain peak symmetry.

Orthogonality: For complex matrices, 2D-GC (GCxGC) using a non-polar 1st dimension and

polar 2nd dimension is highly effective. The large

RI ensures Megastigmatrienone D moves away from the diagonal, separating it from bulk
hydrocarbons.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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